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Compound of Interest

Compound Name: Niperotidine

Cat. No.: B042182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of

Niperotidine, an investigational histamine H2-receptor antagonist. Adherence to these

procedures is vital to ensure personnel safety, environmental protection, and regulatory

compliance. Niperotidine was withdrawn from human trials due to observations of liver

damage, highlighting the need for cautious handling and disposal. As an investigational

compound, it should be treated as potentially hazardous waste unless determined otherwise by

a qualified professional.

Niperotidine: Key Data for Handling and Disposal
The following table summarizes essential data for Niperotidine, relevant to its safe handling

and disposal.
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Property Value Citation(s)

Chemical Name

(Z)-N1-[(2H-1,3-Benzodioxol-5-

yl)methyl]-N′1-{2-[({5-

[(dimethylamino)methyl]furan-

2-yl}methyl)sulfanyl]ethyl}-2-

nitroethene-1,1-diamine

[1]

CAS Number 84845-75-0 [1]

Molecular Formula C20H26N4O5S [1]

Molar Mass 434.51 g/mol [1]

Appearance

Not specified in provided

results; typically a solid powder

for research compounds.

Solubility Soluble in DMSO (100 mg/mL) [2]

Storage Store at -20°C

Known Hazards

Withdrawn from human trials

due to liver damage. Treat as a

potentially hazardous

substance.

Regulatory Status

Investigational drug; not

approved for medical use.

Disposal is governed by

regulations for research

chemicals and pharmaceutical

waste, such as the Resource

Conservation and Recovery

Act (RCRA) in the United

States.

Experimental Protocols: Standard Disposal
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The following protocol is a general guideline based on best practices for the disposal of

investigational pharmaceutical compounds. It is mandatory to consult with your institution's

Environmental Health and Safety (EHS) department to ensure compliance with local, state, and

federal regulations.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling Niperotidine.

Conduct all handling and preparation for disposal in a well-ventilated area, preferably within

a chemical fume hood to avoid inhalation of any dust or aerosols.

2. Waste Identification and Segregation:

Niperotidine waste must be segregated from general laboratory trash.

This includes:

Expired or unused pure Niperotidine.

Contaminated materials such as weighing boats, pipette tips, and gloves.

Solutions containing Niperotidine.

Empty containers that held Niperotidine.

3. Waste Collection and Labeling:

Collect all Niperotidine waste in a designated, leak-proof, and clearly labeled hazardous

waste container.

The label should include:

The words "Hazardous Waste".

The full chemical name: "Niperotidine".
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The CAS number: "84845-75-0".

An indication of the hazards (e.g., "Toxic," "Handle with Caution").

The name of the principal investigator and the laboratory contact information.

The accumulation start date.

4. Storage of Waste:

Store the sealed hazardous waste container in a designated satellite accumulation area that

is secure and away from incompatible materials.

The storage area should be clearly marked.

5. Disposal Request and Pickup:

Once the waste container is full or the accumulation time limit is reached (as per institutional

policy), submit a hazardous waste pickup request to your institution's EHS department.

Do not attempt to dispose of Niperotidine down the drain or in regular trash.

6. Decontamination of Work Surfaces:

After handling and packaging Niperotidine for disposal, thoroughly decontaminate all work

surfaces with an appropriate cleaning agent.

Logical Workflow for Niperotidine Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Niperotidine.
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Caption: Workflow for the safe disposal of Niperotidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Procedures for the Proper Disposal of
Niperotidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042182#niperotidine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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